Cas no 344281-59-0 (5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine)

• Product Name: 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine
• CAS No: 344281-59-0
• CID: 4649451
• Update Time: 2025-11-01

5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine
• 5-(4-CHLOROPHENYL)-2-(2-PROPYNYLSULFANYL)PYRIMIDINE
• 5-(4-CHLOROPHENYL)-2-PYRIMIDINYL 2-PROPYNYL SULFIDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine

Comprehensive Overview of 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine (CAS No. 344281-59-0)

5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine (CAS No. 344281-59-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorophenyl and propynylsulfanyl functional groups, exhibits promising potential in various applications, including drug discovery and material science. Its molecular structure, combining a pyrimidine core with a 4-chlorophenyl substituent, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing biological activity. The compound's CAS No. 344281-59-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for pyrimidine derivatives. 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine is no exception, as researchers seek eco-friendly protocols to reduce waste and improve yields. Questions like "How to synthesize 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine efficiently?" or "What are the applications of CAS No. 344281-59-0 in drug development?" are commonly encountered in academic and industrial forums.

The compound's propynylsulfanyl moiety is another area of interest, as it introduces reactivity that can be leveraged for click chemistry applications. This feature aligns with the growing trend of bioorthogonal chemistry, which is pivotal for labeling and tracking biomolecules in live cells. The chlorophenyl group, on the other hand, enhances the compound's lipophilicity, a desirable trait for improving membrane permeability in drug candidates.

From an industrial perspective, 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine is often discussed in the context of patent literature and intellectual property. Companies are actively investigating its potential as a building block for proprietary compounds, particularly in oncology and infectious disease research. Searches related to "CAS 344281-59-0 supplier" or "pyrimidine derivatives for drug discovery" highlight its commercial significance.

In summary, 5-(4-chlorophenyl)-2-(prop-2-yn-1-ylsulfanyl)pyrimidine (CAS No. 344281-59-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to develop novel therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in organic chemistry and drug design.